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Compound of Interest

Compound Name: 2-Chloro-2,4-dimethylpentane

Cat. No.: B15213015 Get Quote

An In-Depth Technical Guide to 2-Chloro-2,4-dimethylpentane (CAS: 35951-33-8)

Introduction
2-Chloro-2,4-dimethylpentane is a halogenated alkane with the chemical formula C₇H₁₅Cl.[1]

[2] As a chlorinated organic compound, it serves as a valuable intermediate and solvent in

various synthetic chemistry applications.[3] Its branched structure influences its reactivity and

physical properties, making a thorough understanding of its characteristics essential for safe

and effective handling in a laboratory or industrial setting. This guide provides a comprehensive

overview of its chemical properties, detailed safety protocols, and handling procedures, tailored

for researchers and chemical professionals.

Chemical and Physical Properties
A clear understanding of the physical properties of a chemical is the foundation of its safe

handling and application. The key identifiers and properties for 2-Chloro-2,4-dimethylpentane
are summarized below.
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Property Value Source(s)

CAS Number 35951-33-8 [2][4][5][6]

Molecular Formula C₇H₁₅Cl [1][2][5]

Molecular Weight 134.647 g/mol [1][2][5]

IUPAC Name 2-Chloro-2,4-dimethylpentane [2]

Density 0.863 g/cm³ [5]

Boiling Point 133.2 °C at 760 mmHg [3][5]

Flash Point 29.7 °C [3][5]

Refractive Index 1.417 [3][5]

Vapor Pressure 10.5 mmHg at 25 °C [5]

InChIKey
DQOHPSPKVODKLV-

UHFFFAOYSA-N
[2][4]

Comprehensive Safety and Handling Protocols
While a specific, complete Globally Harmonized System (GHS) classification for 2-Chloro-2,4-
dimethylpentane is not consistently available across databases, the safety protocols can be

inferred from its chemical structure and data on analogous compounds.[1] It should be handled

as a flammable liquid that may cause irritation.

Hazard Identification & Precautionary Measures
Although some safety data sheets note that pictograms, signal words, and hazard statements

are not available, general precautions for a chlorinated, flammable liquid are mandatory.[1]

Based on the safety profiles of similar chemicals, the following hazards should be assumed:

Flammability: With a flash point below 30°C, it is a flammable liquid.[3][5] Keep away from

heat, sparks, open flames, and other ignition sources.[7][8] Use explosion-proof electrical

and ventilating equipment.[7]

Skin and Eye Contact: May cause skin and eye irritation. Avoid contact with skin and eyes.[1]
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Inhalation: Avoid breathing vapors, mist, or gas.[1] Inhalation may cause respiratory irritation.

[7]

Ingestion: Harmful if swallowed. Do not eat, drink, or smoke when using this product.

Personal Protective Equipment (PPE)
A robust PPE strategy is critical to mitigate exposure risks. The selection of PPE should be

based on a thorough risk assessment of the specific experimental procedure.

Eye Protection: Wear chemical safety goggles or a face shield.[7]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Skin and Body Protection: A lab coat is required. For procedures with a higher risk of

splashing, a chemical-resistant apron should be worn.

Respiratory Protection: All work should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[1] If ventilation is inadequate, respiratory protection

may be necessary.

First-Aid Procedures
Immediate and appropriate first-aid response is crucial in the event of an exposure.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Consult a

physician if symptoms persist.[1]

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing. Consult a physician.[1]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

Consult a physician.[1]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician immediately.[1]

Fire-Fighting and Accidental Release Measures
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Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide to extinguish flames.[1]

Special Hazards: Vapors may form explosive mixtures with air.

Protective Actions: Firefighters should wear self-contained breathing apparatus (SCBA) if

necessary.[1]

Accidental Release: Evacuate personnel to safe areas. Ensure adequate ventilation and

remove all sources of ignition. Use personal protective equipment. Contain the spill with inert

absorbent material and dispose of it as hazardous waste.[1][8]

Synthesis and Application Context
2-Chloro-2,4-dimethylpentane is primarily used in organic synthesis.[3] Its formation can be

achieved through the hydrochlorination of corresponding alkenes, such as 2,4-dimethyl-2-

pentene or 2,4-dimethyl-1-pentene.[3][9] The stability of the tertiary carbocation formed at the

C2 position makes this a favorable reaction.

As an alkyl halide, it is a precursor for introducing the 2,4-dimethylpentyl group into other

molecules. Structurally similar compounds are used as alkylating agents in Friedel-Crafts

reactions, where they can introduce bulky alkyl groups onto aromatic rings.[10] This reactivity

makes it a useful building block for creating sterically hindered molecules in drug development

and materials science.

Standard Operating Workflow for Safe Handling
To ensure a self-validating system of safety, a stringent workflow must be followed from

procurement to disposal. The following diagram outlines the critical steps for handling 2-
Chloro-2,4-dimethylpentane in a research environment.
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Caption: Safe handling workflow for 2-Chloro-2,4-dimethylpentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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